2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(2,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C17H18ClNOS/c1-11-4-5-12(2)16(10-11)19-17(20)13(3)21-15-8-6-14(18)7-9-15/h4-10,13H,1-3H3,(H,19,20)
• InChI Key: AEEIVKUPEVFIJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(C)SC2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide is a synthetic compound that is commonly referred to as a selective androgen receptor modulator (SARM). It was initially developed as a potential treatment for muscle wasting and osteoporosis. However, it has since gained popularity among athletes and bodybuilders due to its ability to increase muscle mass and enhance physical performance.

Mechanism of Action

2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide works by selectively binding to androgen receptors in muscle and bone tissue. This leads to an increase in protein synthesis and a decrease in protein breakdown, resulting in an overall increase in muscle mass and bone density.
Biochemical and Physiological Effects:
In addition to its effects on muscle and bone tissue, 2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide has been shown to have other biochemical and physiological effects. It has been shown to increase insulin sensitivity and improve glucose metabolism in animal models of diabetes. Additionally, it has been shown to have anti-inflammatory effects and may have potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide in lab experiments is its selectivity for androgen receptors in muscle and bone tissue. This allows for targeted effects on these tissues without the unwanted side effects associated with traditional androgen therapy. However, one limitation is the lack of long-term safety data, particularly with regards to potential effects on the cardiovascular system.

Future Directions

There are several potential future directions for research on 2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide. One area of interest is its potential use in the treatment of muscle wasting and osteoporosis in humans. Additionally, further research is needed to fully understand the long-term safety profile of this compound. Finally, there is potential for the development of other selective androgen receptor modulators with improved selectivity and safety profiles.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide involves several steps. The first step involves the reaction of 2,5-dimethylphenylamine with thionyl chloride to form 2,5-dimethylphenyl isothiocyanate. The isothiocyanate is then reacted with 4-chlorophenyl magnesium bromide to form the corresponding thiourea. Finally, the thiourea is reacted with propionyl chloride to yield 2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-(2,5-dimethylphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to increase muscle mass and strength in animal models of muscle wasting and osteoporosis. Additionally, it has been shown to improve bone density and reduce the risk of fractures in these models.